Cas no 58460-00-7 (Benzothiazole, 6-isothiocyanato-5-methoxy-2-(1-methylethyl)-)

• Product Name: Benzothiazole, 6-isothiocyanato-5-methoxy-2-(1-methylethyl)-
• CAS No: 58460-00-7
• MF: C₁₂H₁₂N₂OS₂
• MW: 264.366479873657
• CID: 341989
• PubChem ID: 71443558
• Update Time: 2025-04-19

Benzothiazole, 6-isothiocyanato-5-methoxy-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 6-isothiocyanato-5-methoxy-2-(1-methylethyl)-
• 6-isothiocyanato-5-methoxy-2-propan-2-yl-1,3-benzothiazole
• 6-Isothiocyanato-5-methoxy-2-(propan-2-yl)-1,3-benzothiazole
• DTXSID20852381
• 58460-00-7

• Inchi： 1S/C12H12N2OS2/c1-7(2)12-14-9-4-10(15-3)8(13-6-16)5-11(9)17-12/h4-5,7H,1-3H3
• InChI Key： LKLGPPOWDUFTNU-UHFFFAOYSA-N
• SMILES： S1C2C=C(C(=CC=2N=C1C(C)C)OC)N=C=S

Computed Properties

• Exact Mass: 264.03926
• Monoisotopic Mass: 264.03910536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• PSA: 34.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles